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Compound of Interest

Compound Name: GSK3179106

Cat. No.: B607825 Get Quote

Technical Support Center: GSK3179106
This technical support center provides guidance for researchers, scientists, and drug

development professionals on overcoming precipitation issues with GSK3179106 in aqueous

solutions.

Frequently Asked Questions (FAQs)
Q1: What is GSK3179106 and why is its solubility a concern?

GSK3179106 is a potent and selective inhibitor of the RET kinase, investigated for its potential

in treating irritable bowel syndrome.[1][2] It is a lipophilic molecule with poor aqueous solubility,

which can lead to precipitation when preparing solutions for in vitro and in vivo experiments.[3]

[4] Overcoming this challenge is crucial for obtaining accurate and reproducible experimental

results.

Q2: What are the general recommendations for dissolving GSK3179106?

GSK3179106 is practically insoluble in water but has good solubility in organic solvents like

dimethyl sulfoxide (DMSO).[4][5] Therefore, a common starting point is to prepare a

concentrated stock solution in 100% DMSO.[4] It is recommended to use fresh, anhydrous

DMSO as moisture can reduce the solubility.[4]
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Q3: My GSK3179106 precipitated when I diluted the DMSO stock in my aqueous buffer. What

should I do?

This is a common issue known as "crashing out." It occurs when the concentration of the

organic solvent (DMSO) is not high enough in the final aqueous solution to keep the compound

dissolved. To avoid this, it is crucial to use a formulation that includes co-solvents and

surfactants. Several protocols have been developed for this purpose, which are detailed in the

Troubleshooting Guide below.

Q4: Are there any pre-formulated solutions of GSK3179106 available?

Commercially available GSK3179106 is typically sold as a solid powder. Researchers need to

prepare their own solutions. However, some suppliers provide specific formulation protocols to

achieve a clear solution for experimental use.[1][6]

Troubleshooting Guide
Issue: Precipitation of GSK3179106 in Aqueous
Solutions
This guide provides a step-by-step approach to troubleshoot and prevent the precipitation of

GSK3179106 during the preparation of aqueous solutions for your experiments.

Step 1: Initial Dissolution in an Organic Solvent

Ensure your initial stock solution is properly prepared.

Recommended Solvent: Use 100% anhydrous Dimethyl Sulfoxide (DMSO).

Procedure: Dissolve GSK3179106 in DMSO to create a concentrated stock solution. Gentle

warming and sonication can aid in dissolution if precipitation occurs.[1]

Storage: Store stock solutions at -20°C or -80°C for long-term stability.[1][4] Avoid repeated

freeze-thaw cycles by aliquoting the stock solution.[4]

Solubility Data in Common Solvents
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO ≥ 100 ≥ 213.94

DMSO 93 198.96

DMSO 81.0 173.29

DMF 50.0 106.97

Ethanol 15.5 33.16

Ethanol 6 -

Water Insoluble -

DMSO:PBS (pH 7.2) (1:3) 0.25 0.53

Data compiled from multiple sources.[4][5][6]

Step 2: Selecting an Appropriate Formulation for Aqueous Solutions

Direct dilution of a DMSO stock into an aqueous buffer will likely cause precipitation. The

following formulations are recommended to maintain solubility.

Formulation Options for In Vivo and In Vitro Aqueous Solutions

Formulation Protocol Composition Final Concentration

Protocol 1: Co-

solvent/Surfactant

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.35 mM)

Protocol 2: Cyclodextrin-based
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.35 mM)

Protocol 3: Oil-based 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.35 mM)

These protocols are suggested by commercial suppliers and have been shown to yield a clear

solution.[1][6]
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Step 3: Detailed Experimental Protocols for Formulation

Below are detailed, step-by-step instructions for preparing aqueous solutions of GSK3179106.

Protocol A: Co-solvent/Surfactant Formulation

This protocol is suitable for many in vivo and in vitro applications.

Start with your concentrated stock solution of GSK3179106 in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution.

Add 4 volumes of PEG300 to the DMSO stock and mix thoroughly.

Add 0.5 volumes of Tween-80 and mix until the solution is homogeneous.

Slowly add 4.5 volumes of saline to the mixture while vortexing to bring the solution to the

final volume.

Visually inspect the solution for any signs of precipitation. If the solution is not clear, gentle

warming or sonication may be used.[1]

Protocol B: Cyclodextrin-Based Formulation

Cyclodextrins are used to encapsulate hydrophobic drugs, increasing their aqueous solubility.

[7]

Prepare a 20% (w/v) solution of Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in saline.

Add the required volume of your GSK3179106 DMSO stock solution to a sterile tube.

Add 9 volumes of the 20% SBE-β-CD solution to the DMSO stock.

Mix thoroughly until a clear solution is obtained.

Step 4: Visualization of Troubleshooting Workflow

The following diagram illustrates the decision-making process for overcoming GSK3179106
precipitation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b607825?utm_src=pdf-body
https://www.benchchem.com/product/b607825?utm_src=pdf-body
https://www.medchemexpress.com/GSK3179106.html
https://www.hilarispublisher.com/open-access/innovative-formulation-strategies-for-enhancing-oral-bioavailability-of-poorly-soluble-drugs.pdf
https://www.benchchem.com/product/b607825?utm_src=pdf-body
https://www.benchchem.com/product/b607825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Workflow for GSK3179106 Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/GSK3179106.html
https://pubs.acs.org/doi/10.1021/acsmedchemlett.8b00035
https://sphinxsai.com/2012/july_sept12/pharm/pdfpharm/PT=03(914-923)AJ%2012.pdf
https://www.selleckchem.com/products/gsk3179106.html
https://www.medkoo.com/uploads/product/GSK3179106/product_insert/ProductData-GSK3179106.pdf
https://file.medchemexpress.eu/batch_PDF/HY-100459/GSK3179106-DataSheet-MedChemExpress.pdf
https://www.hilarispublisher.com/open-access/innovative-formulation-strategies-for-enhancing-oral-bioavailability-of-poorly-soluble-drugs.pdf
https://www.benchchem.com/product/b607825#overcoming-gsk3179106-precipitation-in-aqueous-solutions
https://www.benchchem.com/product/b607825#overcoming-gsk3179106-precipitation-in-aqueous-solutions
https://www.benchchem.com/product/b607825#overcoming-gsk3179106-precipitation-in-aqueous-solutions
https://www.benchchem.com/product/b607825#overcoming-gsk3179106-precipitation-in-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607825?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

